(Z)-N-(3-chlorophenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
Overview
Description
(Z)-N-(3-chlorophenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide, also known as CTCC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. CTCC belongs to the class of thiazole derivatives, which have been found to exhibit diverse biological activities.
Mechanism of Action
The mechanism of action of (Z)-N-(3-chlorophenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide is not fully understood. However, it has been suggested that (Z)-N-(3-chlorophenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide may exert its biological activities by interacting with specific targets in cells.
Biochemical and Physiological Effects:
(Z)-N-(3-chlorophenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. (Z)-N-(3-chlorophenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide has also been found to induce apoptosis in cancer cells and exhibit anticonvulsant activity in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using (Z)-N-(3-chlorophenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide in laboratory experiments is its diverse biological activities, which make it a potential candidate for the development of new drugs. However, its potential toxicity and limited solubility in water may pose challenges in its use in certain experiments.
Future Directions
There are several future directions for the research on (Z)-N-(3-chlorophenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide. One potential area of research is the development of (Z)-N-(3-chlorophenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide-based drugs for the treatment of various diseases, including cancer and microbial infections. Additionally, further studies are needed to understand the mechanism of action of (Z)-N-(3-chlorophenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide and its potential toxicity.
Scientific Research Applications
(Z)-N-(3-chlorophenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide has been found to exhibit various biological activities, including antimicrobial, anticancer, and anticonvulsant properties. It has been studied for its potential use as a drug candidate for the treatment of various diseases.
properties
IUPAC Name |
(2Z)-N-(3-chloroanilino)-4-(4-ethylphenyl)-1,3-thiazole-2-carboximidoyl cyanide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN4S/c1-2-13-6-8-14(9-7-13)18-12-25-19(22-18)17(11-21)24-23-16-5-3-4-15(20)10-16/h3-10,12,23H,2H2,1H3/b24-17- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXAAETSCEGWQSM-ULJHMMPZSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=CSC(=N2)C(=NNC3=CC(=CC=C3)Cl)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)C2=CSC(=N2)/C(=N\NC3=CC(=CC=C3)Cl)/C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-N-(3-chlorophenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2E)-2-cyano-N-[4-(dimethylamino)phenyl]-3-[4-(propan-2-yl)phenyl]prop-2-enamide](/img/structure/B3406966.png)
![Ethyl 3,6-diamino-4-(4-chlorophenyl)-5-cyanothieno[2,3-b]pyridine-2-carboxylate](/img/structure/B3406988.png)
![(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl)acrylamide](/img/structure/B3406993.png)
![(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl)acrylamide](/img/structure/B3406994.png)
![(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acrylamide](/img/structure/B3407006.png)
![8-Bromo-3-methyl-7-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl]purine-2,6-dione](/img/structure/B3407013.png)
